N-(4-(2-(3,5-dimethylpiperidin-1-yl)-2-oxoethyl)thiazol-2-yl)cyclopropanecarboxamide

• IUPAC Name: N-[4-[2-(3,5-dimethylpiperidin-1-yl)-2-oxoethyl]-1,3-thiazol-2-yl]cyclopropanecarboxamide
• InChI: InChI=1S/C16H23N3O2S/c1-10-5-11(2)8-19(7-10)14(20)6-13-9-22-16(17-13)18-15(21)12-3-4-12/h9-12H,3-8H2,1-2H3,(H,17,18,21)
• InChI Key: FPESDVNZHKVGDG-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CN(C1)C(=O)CC2=CSC(=N2)NC(=O)C3CC3)C
• Molecular Formula: C16H23N3O2S
• Molecular Weight: 321.4 g/mol

Description

“N-(4-(2-(3,5-dimethylpiperidin-1-yl)-2-oxoethyl)thiazol-2-yl)cyclopropanecarboxamide” is a complex organic compound. It contains a thiazole ring, which is a type of heterocyclic compound. Thiazoles are known for their wide range of biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups. The thiazole ring and the piperidine ring would contribute to the rigidity of the molecule, while the cyclopropane carboxamide group could potentially participate in hydrogen bonding.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar carboxamide group could enhance its solubility in polar solvents.

Scientific Research Applications

Antibacterial Activity

• Researchers have synthesized various 2,4-disubstituted thiazole derivatives and evaluated their antimicrobial properties. For instance, Arora et al. .

Antifungal Properties

• Thiazoles have also demonstrated antifungal activity. .

Antitumor Potential

• Yurttas et al. developed a related compound containing an imidazole moiety and evaluated its antitumor potential against cancer cell lines. .

Mechanism of Action

Target of Action

Compounds with similar structures have been found to inhibit cholinesterase . Cholinesterase is an enzyme that plays a crucial role in nerve function, and its inhibition can lead to a variety of effects.

Mode of Action

The compound likely interacts with its target enzyme by binding to the active site, thereby inhibiting the enzyme’s function . This interaction can lead to changes in the biochemical pathways that the enzyme is involved in.

Future Directions

Future research could explore the potential applications of this compound, particularly given the known biological activity of thiazole-containing compounds. Further studies could also investigate its synthesis, reactivity, and physical and chemical properties.